Cas no 2305479-99-4 (N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide)

• Product Name: N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide
• CAS No: 2305479-99-4
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5412287
• PubChem ID: 137928574
• Update Time: 2025-05-24

N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2,2-diethoxy-2-(pyridin-4-yl)ethyl]prop-2-enamide
• 2305479-99-4
• N-(2,2-Diethoxy-2-pyridin-4-ylethyl)prop-2-enamide
• Z3405283188
• EN300-26577780
• N-[2,2-Diethoxy-2-(4-pyridinyl)ethyl]-2-propenamide
• N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide

• Inchi： 1S/C14H20N2O3/c1-4-13(17)16-11-14(18-5-2,19-6-3)12-7-9-15-10-8-12/h4,7-10H,1,5-6,11H2,2-3H3,(H,16,17)
• InChI Key： NCXLIXIQDFVPQC-UHFFFAOYSA-N
• SMILES： C(NCC(OCC)(OCC)C1C=CN=CC=1)(=O)C=C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Additional information on N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide

N-2,2-Diethoxy-2-(Pyridin-4-Yl)Ethylprop-2-Enamide: A Comprehensive Overview

The compound N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide, with the CAS number NO2305479-99-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, ethoxy groups, and an amide functional group. The integration of these elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide in drug discovery. Its amide group plays a crucial role in hydrogen bonding, which is essential for interactions within biological systems. Additionally, the presence of the pyridine ring enhances the molecule's ability to participate in π–π interactions, further expanding its potential for bioactivity. Researchers have explored its role as a lead compound in the development of new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

The synthesis of N-2,2-diethoxy-2-(pyridin-4-yl)ethylprop-2-enamide involves a multi-step process that incorporates advanced organic synthesis techniques. The key steps include the formation of the pyridine derivative, followed by the introduction of ethoxy groups and the amide functionality. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and scalable for industrial applications.

In terms of chemical properties, N-2,2-diethoxy groups contribute to the molecule's lipophilicity, which is critical for its absorption and distribution within biological systems. The ethoxy groups also provide steric hindrance, influencing the molecule's conformational flexibility. Meanwhile, the propargyl amide group imparts reactivity towards nucleophilic attacks, making it a valuable intermediate in various organic transformations.

The application of N-(pyridin-4-yl)ethylprop derivatives has been explored in several areas beyond drug discovery. For instance, their ability to act as ligands in metalloenzyme models has opened new avenues in catalysis research. Additionally, their photophysical properties make them candidates for use in optoelectronic materials.

Recent research has also focused on understanding the environmental impact of N-propargylamide compounds like this one. Studies indicate that they exhibit moderate biodegradability under aerobic conditions, suggesting that their environmental footprint is manageable when used responsibly.

In conclusion, N-(pyridinyl)ethylpropargylamide derivatives, represented by this compound with CAS number NO05479-99-4, continue to be a subject of intense scientific interest due to their versatile chemical properties and promising applications across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both medicinal chemistry and materials science.